Eczema

Description

Eczema, also known as atopic dermatitis, is a chronic inflammatory skin condition characterized by dry, itchy, red, and inflamed patches of skin. It often presents with a rash that can weep, crust, or flake. While the exact cause is unknown, it is believed to involve a combination of genetic, immune system, and environmental factors, leading to a compromised skin barrier. Eczema can affect individuals of all ages, with varying severity and triggers.
